Cas no 864771-96-0 (1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole,1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 1-(3-fluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
- 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole
- GKIQULFUFLQFMT-UHFFFAOYSA-N
- 1-(3-Fluorobenzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-(3-Fluoro-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
- 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
- AKOS030231653
- A1-03289
- DB-267163
- 864771-96-0
- AS-74193
- F2147-7192
- SCHEMBL4659673
- CS-0173818
- D93622
-
- MDL: MFCD18383287
- Inchi: 1S/C16H20BFN2O2/c1-15(2)16(3,4)22-17(21-15)13-9-19-20(11-13)10-12-6-5-7-14(18)8-12/h5-9,11H,10H2,1-4H3
- InChI Key: GKIQULFUFLQFMT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1
Computed Properties
- Exact Mass: 302.1601862g/mol
- Monoisotopic Mass: 302.1601862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F143476-100mg |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole |
864771-96-0 | 100mg |
$ 135.00 | 2022-06-05 | ||
| TRC | F143476-500mg |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole |
864771-96-0 | 500mg |
$ 550.00 | 2022-06-05 | ||
| TRC | F143476-1g |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole |
864771-96-0 | 1g |
$ 865.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | D754912-250mg |
1H-Pyrazole,1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
864771-96-0 | 95% | 250mg |
$250 | 2024-06-06 | |
| eNovation Chemicals LLC | D754912-1g |
1H-Pyrazole,1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- |
864771-96-0 | 95% | 1g |
$505 | 2024-06-06 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H907460-250mg |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
864771-96-0 | 95% | 250mg |
5,518.80 | 2021-05-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA662-250MG |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
864771-96-0 | 95% | 250MG |
¥ 1,306.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXA662-1G |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole |
864771-96-0 | 95% | 1g |
¥ 2,831.00 | 2023-04-13 | |
| Life Chemicals | F2147-7192-0.25g |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
864771-96-0 | 95%+ | 0.25g |
$539.0 | 2023-09-06 | |
| Life Chemicals | F2147-7192-0.5g |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole |
864771-96-0 | 95%+ | 0.5g |
$568.0 | 2023-09-06 |
1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
1-[(3-Fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole: A Comprehensive Overview
The compound with CAS No. 864771-96-0, commonly referred to as 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole, has garnered significant attention in the field of organic chemistry and materials science. This molecule is a derivative of pyrazole, a heterocyclic aromatic compound known for its versatile reactivity and applications in drug discovery and materials synthesis. The presence of a 3-fluorophenylmethyl group and a tetramethyl dioxaborolane substituent introduces unique electronic and structural properties that make this compound particularly interesting for researchers.
Recent studies have highlighted the potential of 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole in the development of advanced materials. Its structure allows for efficient electron delocalization due to the conjugation between the pyrazole ring and the fluorinated aromatic group. This property is crucial in applications such as organic electronics and optoelectronic devices. For instance, researchers have explored its use in designing novel semiconducting polymers with improved charge transport characteristics.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyrazole core through condensation reactions and subsequent functionalization with the 3-fluorophenylmethyl group via nucleophilic substitution. The incorporation of the tetramethyl dioxaborolane moiety is achieved through a boron-based coupling reaction, which ensures high regioselectivity and yields.
One of the most promising applications of this compound lies in its role as a building block for constructing complex molecular architectures. Its ability to undergo various cross-coupling reactions makes it a valuable precursor for synthesizing biologically active molecules. Recent research has demonstrated its utility in medicinal chemistry for designing inhibitors targeting specific enzymes involved in disease pathways. For example, derivatives of this compound have shown potential as kinase inhibitors with improved bioavailability.
In addition to its chemical versatility, 1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole exhibits unique photophysical properties that make it suitable for use in light-emitting diodes (LEDs) and other optoelectronic devices. Its emission characteristics can be tuned by modifying the substituents on the pyrazole ring or altering the fluorination pattern on the aromatic group. This tunability is a significant advantage in developing next-generation display technologies.
The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns at an atomic level. These studies have revealed that the tetramethyl dioxaborolane group plays a critical role in stabilizing certain reactive intermediates during chemical transformations.
Moreover, green chemistry principles have been applied to optimize the synthesis pathway of this compound. By employing eco-friendly solvents and catalysts, researchers have successfully reduced the environmental footprint associated with its production while maintaining high yields and product quality.
In conclusion,1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole stands out as a multifaceted molecule with applications spanning across organic electronics
864771-96-0 (1-[(3-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole) Related Products
- 761446-45-1(1-benzyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1415825-05-6(1-[(2-Fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1205683-41-5(4-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)benzonitrile)
- 1430751-13-5(1-(2,3-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)
- 1430750-42-7(1-[2-(4-Fluorophenyl)ethyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole)
- 1415825-04-5(1-(3,5-Difluorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)
- 941686-18-6(1-(2-Naphthylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1415825-10-3(3-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)methyl)benzonitrile)
- 1379615-58-3(1-[(4-fluorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1562304-58-8(1-(4-tert-Butylbenzyl)-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-1H-pyrazole)